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3',5'-cyclic purine nucleotides
3',5'-Cyclic Purine Nucleotides are a class of nucleotide analogs characterized by the presence of a cyclic phosphate group linked between the 3' and 5' positions of the purine ring. These compounds play crucial roles in various cellular processes, including signal transduction and regulation. One of the most well-known members is cyclic adenosine monophosphate (cAMP), which serves as a secondary messenger in many signaling pathways. 3',5'-Cyclic purines are often used in research to study cAMP-dependent protein kinase (PKA) and other cyclic nucleotide-gated ion channels, providing insights into cellular signaling mechanisms. Their synthesis and purification techniques require precise control over chemical conditions to ensure the formation of the correct cyclic structure. In applications ranging from pharmacology to molecular biology, these nucleotides offer valuable tools for understanding complex biological systems and developing new therapeutic strategies.
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